The establishment of technological approaches for the defluorination of waste fluoropolymers and recovery of eliminated F– may contribute to the development of fluorine recycling routes. In this study, we investigated the effects of alkalinity, phase transfer catalyst (PTC) concentration, reaction temperature, and solvent types on the defluorination of polyvinylidene fluoride (PVDF) by alkaline wet processing. The rate of defluorination of PVDF in 4.0 M sodium hydroxide (NaOH) and 50 mM tetrabutylammonium bromide (TBAB) under aqueous conditions reached 89.2%. In addition, the defluorination reaction proceeded faster in solvents such as diethylene glycol (DEG) and triethylene glycol (TEG) than in water because of the high affinity between PVDF and these diols. To investigate the feasibility of developing a fluorine recycling route, the defluorination of a photovoltaic (PV) backsheet and subsequent CaF2 precipitation from the eliminated F– was examined. A total of 88.3% of F contained in the PV backsheet was recovered as CaF2, which satisfied the quality standards of commercial fluorspar. This study demonstrated that alkaline wet processing is effective for the defluorination of PVDF and that the establishment of a F recycling route along the F supply chain may be feasible.

This paper aims to study the effect of adding sludge from wastewater treatment plants (WWTPs) in Eastern Algiers on swelling clay brick as a natural substitute for a degreaser to valorize it and minimise the risks related to its storage. First, physico-chemical analyses for clay and dried sludge were carried out using X-ray fluorescence (XRF), Scanning Electron Microscopy (SEM) analysis, Atterberg limits, and laser granulometry. Cylindrical brick specimens were prepared by compaction at 10 MPa, incorporating 0%, 5%, 10%, and 15% of dried sludge depending on the weight of the clay, then fired at 600 °C, 800 °C, and 1000 °C. Brick density, mass absorption, porosity, and compressive strength were evaluated at different temperatures for each sludge dosage. The results show that adding dried sludge to swelling clay improves compressive strength and reduces shrinkage. In contradiction to what has been published in the literature. The addition of 5% sludge to the weight of the clay in the brick composition fired at 800 °C resulted in the highest compressive strength of 32.26 MPa, twice the control bricks' compressive strength. Therefore, using sewage sludge from WWTPs in brick production is an essential sustainable development choice that benefits both the environment and the economy.

Since fluorinated organic compounds are widely used in various industries, generating large amounts of waste, an effective disposal method is increasingly demanded. In this study, fluorobenzene (FB) as a model fluorinated compound was subjected to high-pressure liquid water in a small bomb-type batch reactor in the presence of alkaline additives under hydrothermal conditions. Defluorination proceeded under alkaline hydrothermal conditions, with NaOH or KOH as the most effective additives tested. The major products were fluoride ions and phenol recovered in the aqueous product solution. For example, 90% fluorine from FB in fluoride ion form and 90% of phenol were recovered in a 1.2 mol kg−1 NaOH solution at 573 K for 120 min. The defluorination reaction was found to proceed via ipso substitution. The rate was expressed by second-order reaction kinetics with respect to concentrations of FB and OH− with an activation energy of 113.4 kJ mol−1 and a pre-exponential factor of 8.52 × 1012 mol kg−1 min−1.

A geo-polymer is a cement-like material that can be used instead of Portland cement, requiring less energy, and emitting less CO2 in its production. It is made from solid wastes, such as fly ash and bottom ash. This work studied the physical, mechanical, and thermal insulation properties of bottom ash-based porous geo-polymers using two different foaming agents: aluminum powder (Al) and sodium lauryl ether sulfate (SLES). An alkaline activator (NaOH and Na2SiO3), bottom ash, and foaming agents (Al or SLES) were mixed to produce the porous geo-polymer samples, which were then cured for 28 days prior to testing at 27 °C (room temperature). X-ray diffractometry was used to determine the phase composition of the porous geo-polymer, and 3D digital video microscopy was used to determine the porous morphology. The compressive strength of the Al porous geo-polymer was in the range 1.27–2.37 MPa, whereas that of the geo-polymer added with SLES was in the ranged 0.75–6.86 MPa. The resulting samples were compared to some commercial products to evaluate their potential as building materials. The results showed that the thermal conductivity of commercial clay brick (TIS.77-2545) was 1.15 W/m.K while the porous geo-polymer using 5 wt% SLES had a lower thermal conductivity of 0.32 W/m.K and a high compressive strength of 6.86 MPa, making its suitable for use as a thermal insulation material for construction.

The culture substrate of Auricularia auricula contains lots of wood residues, which is not easy to compost or be used to produce feed. In this study, the spent culture substrate of Auricularia auricula (SSA) was used as raw material to prepare cellulose nanocrystals (CNCs). The CNCs were prepared by hydrolysis of the cellulose extracted from SSA (SSAC) with H2SO4 aqueous solution. The effect of concentration of H2SO4, acid hydrolysis temperature and hydrolysis time on the properties of CNCs and the reaction mechanism were studied. When the cellulose extracted from SSA (SSAC) was treated with 45 wt% H2SO4 at 45 °C for 120 min, the obtained CNCs was slender needle-like and the yield was 67.25 wt% (based on the mass of cellulose from pretreated SSA). The obtained CNCs in this condition have a crystallinity of 73.15% and the diameter distribute between 4 and 16 nm. The results show that the residual wood in SSA could prepare CNCs with higher crystallinity and smaller particle size under a more moderate condition. This study provides a new approach for the reuse of spent culture substrate of Auricularia auricula as well as a new cheap raw material for preparation of CNCs.Graphical abstract

E-waste, also known as waste from electrical and electronic equipment, is a solid waste that accumulates quickly due to high demand driven by the market for replacing newer electrical and electronic products. The global e-waste generation is estimated to be between 53.6 million tons, and it is increasing by 3–5% per year. Metals make-up approximately 30% of e-waste, which contains precious elements Au, Ag, Cu, Pt, and other high-value elements, valued at USD 57 billion, which is driving the e-waste recycling industry. It is noteworthy that the recycling of precious elements from e-waste has emerged as a profitable enterprise in several parts of developing nations. E-waste contains 50–100 times higher levels of precious metals compared to natural ores, making it suitable for mining. E-waste recycling in developing nations, mostly occurs through the informal sector comprising manual collection, crushing, segregation and selling of precious elements, such as Au, Ag, Cu, Pb, Pt, and other rare elements (Nd, In, and Ga). The organized sector, on the other hand, mostly employs mechano-chemical methods, such as pyrometallurgy, hydrometallurgy, and bio-hydrometallurgy, which have serious environmental consequences. Both the informal and formal sectors of e-waste processing lead to the leaching of toxic elements into groundwater and soils. Owing to the lesser efficiency of greener technologies, such as phytoremediation and bioremediation, their use in precious metal extraction is very limited. However, this review explores several hyper-accumulating and tolerant plants viz. Brassica juncea and Berkheya coddii, which holds great potential in phytomining of precious metal from e-waste. Thus, the state of the art in precious metal extraction from e-waste as well as the advantages and disadvantages of different metal extraction technologies has been reviewed.

Si, Al, Cu, and Ag particles’ mixture which mainly composes pulverized silicon-based waste solar cells were individually separated by the batch flotation experiments with high recovery and content, and then a general flow chart of the sequential flotation procedure of n-component was postulated including 2-, 3-, and 4-components. The n-component mixture was separated to 1: n-1 or i: j (i + j = n) by a flotation procedure and n-1 times operation was necessary to divide into the individual component. The first flotation process to separate Al into the froth layer was carried out with a collector of SDS solution after dipping Si, Al, Cu, and Ag mixture into the SDS solution. Si was separated in the froth by the second flotation with a collector of a commercial neutral detergent after Al etching by HCl, and Si, Cu and Ag mixture dipped in the detergent. The Cu and Ag mixture was calcinated at 673 or 773 K and dipped into the detergent, and the third flotation with the collector of the detergent led to Cu in the froth and Ag in the sediment. The 4-component mixture was successfully separated into each component by the 3-consecutive flotation processes.

Appropriate management of waste containing mercury is important. However, reducing greenhouse gases (GHGs) associated with this process is equally important, warranting research into waste management methods that emit the least amount of GHGs. We evaluated GHG emissions from recycling systems of spent fluorescent lamps and dry cell batteries discarded by households in Japan using a life cycle assessment technique. The results show significant GHG reduction from resource recovery; therefore, it is essential to ensure that resource recovery is conducted properly. Regarding the spent fluorescent lamp recycling system, the transportation process contributes a large amount of GHG emissions if the waste is not crushed. It is recommended that they be crushed before being transported to improve transportation efficiency. The larger the population of a city, the lower the per-capita collection of waste containing mercury. Due to the hazardous nature of mercury, it is necessary to encourage its separate collection. The demand for mercury will decrease in the future, and it is possible that collected mercury will be disposed of through chemical stabilization. This study clarifies no significant, less than 0.01 kg-CO2e/kg-waste, increase in GHG emissions associated with the transition from mercury recycling to chemical stabilization.

Nowadays, composting technologies are being used to manage food waste (FW), which is an environmentally friendly method of waste management in which organic matter can decompose biologically. The BIOWASTE project promotes the transfer and application testing of innovative technologies (PAYT and ACUs), aiming to enhance management efficiency in solid waste-related issues, such as source separation schemes and treatment systems emphasizing organic waste. The proposed systems were introduced in the Municipality of Katerini. Ιn the framework of the BIOWASTE project, the Municipality of Katerini developed a detailed pay-as-you throw (PAYT) system and installed two Autonomous Composting Units (ACUs) in decentralized communities to receive the biowaste produced directly without the need for collection. ACUs are small closed integrated composting units that neutralize effluent and expanding liquids. The aim of this paper is to present the results of a case study dealing with the life cycle environmental assessment of the PAYT system and autonomous composting of food waste in decentralized communities of the Municipality of Katerini, Greece. The results of the study indicate that autonomous composting is environmentally preferable over landfill, the current organic waste management practice in Greece. Each ton of biowaste diverted from landfill, due to mechanical composting, saves 0.21 t CO2 eq.

Waste classification is comprehensively carried out in China as an important national-level policy, and the large amount and the wide range of food waste generation (FWG) cause problems in the collection, transportation, and treatment. This study has conducted the prediction of FWG from the catering industry under high resolution, and provided suggestions and insights for food waste management and treatment. Taking Dongguan as an example, a Back Propagation Network (BPN) model is used to predict FWG under different operation data, and based on the acquired theoretical FWG numerical distribution, the intervals used to divide FWG values are determined. Then a Random Forest (RF) model is applied to predict the FWG intervals of the restaurants in the Point of Interest (POI) data. FWG of 96,303 restaurants is predicted, and the predicted FWG from the catering industry is about 3,106 t per day. Variation of FWG in different categories of restaurants, the material flow of FWG at the restaurant level, patterns of FWG at the restaurant level, and spatial patterns of FWG at the city level are also investigated. Suggestions for improvement of food waste collection standard and source reduction of FWG, and insights into food waste collection and distributed treatment system are raised.Graphical abstract